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Compound of Interest

Compound Name: cholesterol n-nonyl carbonate

Cat. No.: B579574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of cholesteryl nonanoate, a significant cholesteryl ester with applications ranging

from cosmetic formulations to advanced liquid crystal technologies. This document details its

structural characteristics, physicochemical properties, and provides generalized experimental

protocols for their determination.

Introduction
Cholesteryl nonanoate (also known as cholesteryl pelargonate) is the ester formed from

cholesterol and nonanoic acid.[1][2] It is a white, crystalline solid at room temperature and is

notable for its thermotropic liquid crystalline behavior, specifically exhibiting a cholesteric

phase.[1][3] This property, along with its biocompatibility, makes it a subject of interest in

materials science and biomedical applications, including drug delivery systems where it can

influence membrane fluidity.[4]

Chemical and Physical Properties
The fundamental chemical and physical properties of cholesteryl nonanoate are summarized in

the table below. These properties are crucial for its handling, formulation, and application in

various scientific and industrial contexts.
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Property Value

CAS Number 1182-66-7

Molecular Formula C₃₆H₆₂O₂[5][6]

Molecular Weight 526.88 g/mol [6][7][8]

Appearance White to off-white crystalline solid[1][2][7]

Melting Point 74 - 82 °C[1][2][7]

Boiling Point ~360 °C at 760 mmHg[7][9]

Solubility

Insoluble in water.[1][2] Soluble in organic

solvents such as chloroform, tetrahydrofuran

(THF), and ethanol.[4][10][11]

Optical Rotation -30° (c=5 in chloroform)[11][12]

Liquid Crystalline Behavior
A key characteristic of cholesteryl nonanoate is its ability to form a cholesteric liquid crystal

phase upon heating.[3] The transition between different phases (crystalline, smectic,

cholesteric, and isotropic liquid) occurs at specific temperatures, which is a critical

consideration for its application in thermochromic devices and liquid crystal displays.[13]

Crystalline to Smectic Phase Transition: 77.5 °C

Smectic to Cholesteric Phase Transition: 79 °C

Cholesteric to Isotropic Liquid Transition (Clearing Point): 90 °C[13]

The following diagram illustrates the phase transition workflow of cholesteryl nonanoate with

respect to temperature changes.
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Phase Transition of Cholesteryl Nonanoate
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Phase transition workflow of cholesteryl nonanoate.

Spectral Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of

cholesteryl nonanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b579574?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Type Key Features

¹H NMR

The proton NMR spectrum shows characteristic

signals for the cholesterol backbone and the

nonanoate fatty acid chain.[14][15]

¹³C NMR

The carbon NMR spectrum provides detailed

information on the carbon skeleton, confirming

the ester linkage and the sterol structure.[14]

Mass Spectrometry (GC-MS)

The mass spectrum typically shows a top peak

at m/z 368, corresponding to the cholestadiene

fragment after the loss of the nonanoate group.

[5]

Infrared (IR) Spectroscopy

The IR spectrum exhibits a strong absorption

band around 1735 cm⁻¹, which is characteristic

of the C=O stretching vibration of the ester

group.[5]

Experimental Protocols
The following are generalized methodologies for the characterization of cholesteryl nonanoate.

5.1. Synthesis via Acid Chloride-Alcohol Condensation

This protocol describes a common method for the synthesis of cholesteryl esters.

Dissolution: Dissolve cholesterol in a dry, non-protic solvent such as pyridine.

Acylation: Slowly add nonanoyl chloride to the cholesterol solution. The reaction is typically

carried out at room temperature.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction with water and extract the

product with an organic solvent like diethyl ether.
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Purification: Wash the organic layer with dilute acid, then with a saturated sodium

bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium

sulfate.

Isolation: Remove the solvent under reduced pressure. The crude product can be further

purified by recrystallization from a suitable solvent such as acetone to yield the final white

crystalline product.

The logical workflow for the synthesis and purification is depicted below.
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Synthesis Workflow of Cholesteryl Nonanoate
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Synthesis and purification workflow.
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5.2. Characterization by Differential Scanning Calorimetry (DSC)[3]

DSC is employed to determine the phase transition temperatures and enthalpies of cholesteryl

nonanoate.

Sample Preparation: Accurately weigh a small amount of the sample (typically 1-5 mg) into

an aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature

above its isotropic clearing point. Then, cool the sample at the same rate. A second heating

run is often performed to ensure thermal history is removed.

Data Analysis: The temperatures of phase transitions are identified as the onset or peak of

the endothermic or exothermic events in the DSC thermogram.

5.3. Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a small amount of the sample

in a deuterated solvent (e.g., CDCl₃). Record ¹H and ¹³C NMR spectra on a high-field NMR

spectrometer.[16]

Mass Spectrometry (MS): Introduce the sample into the mass spectrometer, often via a gas

chromatograph (GC-MS) for volatile compounds. The resulting mass spectrum provides

information on the molecular weight and fragmentation pattern.[17]

Infrared (IR) Spectroscopy: Prepare a sample as a KBr pellet or a thin film. Record the IR

spectrum to identify characteristic functional groups.[5]

Safety and Handling
According to safety data sheets, cholesteryl nonanoate is not classified as a hazardous

substance under normal use conditions.[7][9] However, standard laboratory safety practices

should be followed. It is incompatible with strong oxidizing agents.[7][10] For handling, it is

recommended to use personal protective equipment, including gloves and safety glasses, and

to work in a well-ventilated area to avoid dust formation.[18]
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Applications
The unique properties of cholesteryl nonanoate make it valuable in several fields:

Cosmetics: It is used as an emollient and texturizing agent in products like make-up and hair

colorants.[1][2][19]

Liquid Crystal Displays (LCDs): Its liquid crystalline properties are utilized in the

manufacturing of LCDs and other optical devices.[2][10][19]

Thermochromic Materials: It is a component in some thermochromic applications where

color changes with temperature.[2]

Drug Delivery: Its lipid nature allows it to be incorporated into lipid-based drug delivery

systems, potentially influencing membrane characteristics.[4]

Chemical Synthesis: It serves as an intermediate in the synthesis of other specialized

chemicals.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cholesteryl nonanoate - Wikipedia [en.wikipedia.org]

2. Cholesteryl_nonanoate [chemeurope.com]

3. researchgate.net [researchgate.net]

4. CAS 1182-66-7: Cholesteryl nonanoate | CymitQuimica [cymitquimica.com]

5. Cholesteryl Nonanoate | C36H62O2 | CID 2723614 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. larodan.com [larodan.com]

7. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://en.wikipedia.org/wiki/Cholesteryl_nonanoate
https://www.chemeurope.com/en/encyclopedia/Cholesteryl_nonanoate.html
https://www.nbinno.com/article/other-organic-chemicals/chemical-profile-industrial-uses-cholesteryl-nonanoate-la
https://www.chemeurope.com/en/encyclopedia/Cholesteryl_nonanoate.html
https://www.fishersci.ca/shop/products/cholesteryl-nonanoate-thermo-scientific/p-7043813
https://www.nbinno.com/article/other-organic-chemicals/chemical-profile-industrial-uses-cholesteryl-nonanoate-la
https://www.chemeurope.com/en/encyclopedia/Cholesteryl_nonanoate.html
https://cymitquimica.com/cas/1182-66-7/
https://www.nbinno.com/article/other-organic-chemicals/chemical-profile-industrial-uses-cholesteryl-nonanoate-la
https://www.benchchem.com/product/b579574?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cholesteryl_nonanoate
https://www.chemeurope.com/en/encyclopedia/Cholesteryl_nonanoate.html
https://www.researchgate.net/publication/272636903_Synthesis_and_Characterization_of_a_Cholesteric_Liquid_Crystal_Cholesteryl_Nonanoate
https://cymitquimica.com/cas/1182-66-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-Nonanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-Nonanoate
https://www.larodan.com/product/cholesteryl-nonanoate/
https://www.fishersci.com/store/msds?partNumber=AAL0285714&productDescription=CHOLESTERYL+NONANOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. CAS Common Chemistry [commonchemistry.cas.org]

9. fishersci.dk [fishersci.dk]

10. Cholesteryl nonanoate, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

11. Cholesteryl nonanoate, Thermo Scientific Chemicals | Thermo Fisher Scientific India Pvt.
Ltd. | Mumbai | ePharmaLeads [chembeez.com]

12. Cholesteryl nonanoate, Thermo Scientific Chemicals 25 g | Request for Quote
[thermofisher.com]

13. polysciences.com [polysciences.com]

14. researchgate.net [researchgate.net]

15. Cholesteryl pelargonate(1182-66-7) 1H NMR [m.chemicalbook.com]

16. NMR Spectra Database. Cholesteryl Acetate [imserc.northwestern.edu]

17. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and
Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

18. echemi.com [echemi.com]

19. nbinno.com [nbinno.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Cholesteryl Nonanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579574#what-are-the-chemical-properties-of-
cholesteryl-nonanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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